Cas no 136765-31-6 (Dothiepin-d3)

• Product Name: Dothiepin-d3
• CAS No: 136765-31-6
• MF: C₁₉H₁₈D₃NS
• MW: 298.46
• CID: 824756
• PubChem ID: 131699081
• Update Time: 2024-11-02

Dothiepin-d3 Chemical and Physical Properties

Names and Identifiers

• Dothiepin-d3
• CID 131699081
• 3-Dibenzo[b,e]thiepin-11(6H)-ylidene-N-Methyl-N-(Methyl-d3)-
• PHTUQLWOUWZIMZ-QRYZPGCSSA-N
• [2H3]-Dothiepin
• Dothiepin-d
• (3E)-N,N-Dimethyl-3-(1,2,3-trideuterio-6H-benzo[c][1]benzothiepin-11-ylidene)propan-1-amine
• 136765-31-6

• Inchi： 1S/C19H21NS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+/i5D,6D,10D
• InChI Key： PHTUQLWOUWZIMZ-TVUQWVDKSA-N
• SMILES： S1C2C=C([2H])C([2H])=C([2H])C=2/C(=C/CCN(C)C)/C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 298.15830109g/mol
• Monoisotopic Mass: 298.15830109g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 430.9±44.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dothiepin-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-86?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins